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Compound of Interest

6-Chloro-3-methoxy-2-
Compound Name:
methylpyridine

Cat. No.: B136933

Technical Guide: 4-Chloro-3-methoxy-2-
methylpyridine

An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

Initial Note: This technical guide addresses the chemical compound 4-Chloro-3-methoxy-2-
methylpyridine. The originally requested compound, "6-Chloro-3-methoxy-2-methylpyridine,”
could not be unambiguously identified with a specific CAS number or readily available technical
data in public scientific databases, suggesting it may be a less common isomer. The following
information is provided for the closely related and well-documented compound, 4-Chloro-3-
methoxy-2-methylpyridine, which is a key intermediate in pharmaceutical synthesis.

Chemical Identity and Properties

4-Chloro-3-methoxy-2-methylpyridine is a heterocyclic organic compound that serves as a
crucial building block in the synthesis of various pharmaceutical agents. Its structure, featuring
a substituted pyridine ring, imparts specific reactivity that is leveraged in multi-step synthetic
processes.
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Identifier Value

CAS Number 107512-34-5[1][2][3]

Molecular Formula C7HsCINOI[1][2][4]

Molecular Weight 157.60 g/mol [5]

IUPAC Name 4-chloro-3-methoxy-2-methylpyridine[5]

InChl Key RYGXNMUVOHCPBF-UHFFFAOYSA-N[3][5]
SMILES CC1=NC=CC(=C10C)CI[5][6]

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Chloro-3-methoxy-2-
methylpyridine is presented below. These properties are essential for its handling, storage, and
application in experimental settings.

Property Value Source(s)

Solid or colorless to light

Appearance yellow liquid 1]
Density ~1.168 g/cm?3 (Predicted) [1][4]
Boiling Point 206.1 £ 35.0 °C (Predicted) [1114]
Flash Point 78.4°C [2]
pKa 5.45 £ 0.10 (Predicted) [1][4]
Storage Temperature 2-8°C, under inert gas [1]

Synthesis and Reactivity

4-Chloro-3-methoxy-2-methylpyridine is primarily used as an intermediate in more complex
syntheses. A common application is in the production of the proton pump inhibitor,
Pantoprazole.[7]
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Synthetic Pathway Overview

The synthesis of 4-Chloro-3-methoxy-2-methylpyridine typically involves the chlorination of a
pyridone precursor. This compound can then be further functionalized, for example, through
oxidation to its N-oxide derivative, which is another key step towards the synthesis of
Pantoprazole.[7][8]

G-Methoxy-2-methyl-4(1H)-pyridone]

Chlorination (e.g., POCIs)

4-Chloro-3-methoxy-2-methylpyridine

Oxidation (e.g., H202)

4-Chloro-3-methoxy-2-methylpyridine N-oxide

Further Synthesis Steps

Gantoprazole (and other derivativesD

Click to download full resolution via product page

Synthetic workflow for 4-Chloro-3-methoxy-2-methylpyridine and its derivatives.

Experimental Protocol: Synthesis of 4-Chloro-3-
methoxy-2-methylpyridine

The following protocol is a representative method for the synthesis of 4-Chloro-3-methoxy-2-
methylpyridine.[9]

Materials:

» 3-Methoxy-2-methyl-4(1H)-pyridone (5.6 g)
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Phosphorus oxychloride (POCIs) (50 ml)

Toluene

Chloroform

Water

Potassium carbonate

Silica gel for column chromatography

Procedure:

Suspend 3-Methoxy-2-methyl-4(1H)-pyridone in phosphorus oxychloride.

e Reflux the suspension for 10 hours.

» Concentrate the reaction mixture to remove excess POCls.

o Add toluene to the residue and evaporate under reduced pressure to remove residual POCls.
» To the resulting oily substance, add chloroform and water.

e Separate the chloroform layer.

o Make the aqueous layer alkaline with potassium carbonate and extract with chloroform.

o Combine the chloroform extracts, wash with water, dry, and evaporate the solvent.

 Purify the residue by column chromatography on silica gel to yield 4-chloro-3-methoxy-2-
methylpyridine (4.8 g) as a light brown oil.[9]

Experimental Protocol: Synthesis of 4-Chloro-3-
methoxy-2-methylpyridine N-oxide

This compound is often an ensuing step in the synthetic pathway.[8][10]

Materials:
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4-Chloro-3-methoxy-2-methylpyridine

Phosphotungstic acid solution (as catalyst)

Hydrogen peroxide (H2032) (35%)

Sodium hydroxide solution

Dichloromethane

Procedure:
e Prepare a phosphotungstic acid solution (e.g., 25% w/v in weakly acidic water).[10]

e To 220 parts by weight of 4-Chloro-3-methoxy-2-methylpyridine, slowly add the
phosphotungstic acid solution while stirring.[10]

o Heat the mixture in a water bath to approximately 87°C.[10]

e Add 350 parts by weight of 35% hydrogen peroxide dropwise.[10]

e Maintain the reaction temperature at 85°C for 5 hours.[10]

o Cool the reaction solution and adjust the pH to 7-9 with a dilute sodium hydroxide solution.
o Extract the product with dichloromethane.

e Wash the organic extract with water until neutral, dry over anhydrous sodium sulfate, and
evaporate the solvent under reduced pressure to obtain 4-Chloro-3-methoxy-2-
methylpyridine N-oxide.[8]

Application in Drug Development

The primary and most well-documented application of 4-Chloro-3-methoxy-2-methylpyridine is
as a key starting material in the synthesis of Pantoprazole.[7] Pantoprazole is a proton pump
inhibitor that decreases the amount of acid produced in the stomach. The logical flow from this
intermediate to the final active pharmaceutical ingredient (API) is a critical pathway in medicinal
chemistry and process development.
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Role of 4-Chloro-3-methoxy-2-methylpyridine in the synthesis of Pantoprazole.
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Safety and Handling

4-Chloro-3-methoxy-2-methylpyridine is classified as harmful if swallowed and requires careful
handling in a laboratory setting.

H | Identificati

Hazard Class GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[5]

Skin Irritation H315 Causes skin irritation[5]

Eye Irritation H319 Causes serious eye irritation[5]

_ May cause respiratory
STOT - Single Exposure H335 o
irritation[5]

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[11]

o Engineering Controls: Use only outdoors or in a well-ventilated area.[11]

» Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Keep
away from heat, sparks, and open flames.[4]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[4] Store
under an inert atmosphere.[1]

Conclusion

4-Chloro-3-methoxy-2-methylpyridine is a valuable intermediate for the pharmaceutical
industry, particularly in the synthesis of Pantoprazole. Its well-defined synthetic routes and
reactivity make it a compound of significant interest to researchers and process chemists.
Proper handling and adherence to safety protocols are essential when working with this
compound. While spectroscopic data is not widely published by commercial suppliers, the
information provided in this guide offers a foundational understanding for its application in a
research and development context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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